Cas no 1021033-54-4 (1-(2,4-difluorophenyl)butan-1-amine)

• Product Name: 1-(2,4-difluorophenyl)butan-1-amine
• CAS No: 1021033-54-4
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• MDL: MFCD11148476
• CID: 4568102
• PubChem ID: 43197789
• Update Time: 2024-03-01

1-(2,4-difluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)butan-1-amine
• Benzenemethanamine, 2,4-difluoro-α-propyl-

• MDL： MFCD11148476
• Inchi： 1S/C10H13F2N/c1-2-3-10(13)8-5-4-7(11)6-9(8)12/h4-6,10H,2-3,13H2,1H3
• InChI Key： UYWOZTJRNLKMSP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1F)(N)CCC

Computed Properties

• Exact Mass: 185.101606g/mol
• Monoisotopic Mass: 185.101606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.21g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes